Cas no 870007-40-2 (4-(Tert-Butyl)-2-ethoxy-1-iodobenzene)

• Product Name: 4-(Tert-Butyl)-2-ethoxy-1-iodobenzene
• CAS No: 870007-40-2
• MF: C₁₂H₁₇IO
• MW: 304.167256116867
• MDL: MFCD28991748
• CID: 3030865
• PubChem ID: 67246086
• Update Time: 2025-10-15

4-(Tert-Butyl)-2-ethoxy-1-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(Tert-Butyl)-2-Ethoxy-1-Iodobenzene
• 4-tert-butyl-2-ethoxy-1-iodobenzene
• GWLABQRIJQCIBU-UHFFFAOYSA-N
• 4-tert-butyl-2-ethoxy-1-iodo-benzene
• 4-(1,1-Dimethylethyl)-2-ethoxy-1-iodobenzene (ACI)
• AKOS027255528
• SCHEMBL2009215
• -4(Tert-Butyl)-2-Ethoxy-1-Iodobenzene
• 4-(1,1-Dimethylethyl)-2-ethoxy-1-iodobenzene
• MFCD28991748
• 870007-40-2
• BCP29413
• CS-0038646
• AS-63352
• VJB00740
• DTXSID201256242
• W10438
• 4-(Tert-Butyl)-2-ethoxy-1-iodobenzene

• MDL： MFCD28991748
• Inchi： 1S/C12H17IO/c1-5-14-11-8-9(12(2,3)4)6-7-10(11)13/h6-8H,5H2,1-4H3
• InChI Key： GWLABQRIJQCIBU-UHFFFAOYSA-N
• SMILES： IC1C(OCC)=CC(C(C)(C)C)=CC=1

Computed Properties

• Exact Mass: 304.03241g/mol
• Monoisotopic Mass: 304.03241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 4.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(Tert-Butyl)-2-ethoxy-1-iodobenzene

Recent Advances in the Application of 4-(Tert-Butyl)-2-ethoxy-1-iodobenzene (CAS: 870007-40-2) in Chemical Biology and Pharmaceutical Research

4-(Tert-Butyl)-2-ethoxy-1-iodobenzene (CAS: 870007-40-2) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has been employed in cross-coupling reactions, medicinal chemistry, and drug discovery. The unique structural features of this molecule, including the tert-butyl group and the iodine substituent, make it a valuable building block for the development of novel therapeutic agents.

Recent studies have highlighted the role of 4-(Tert-Butyl)-2-ethoxy-1-iodobenzene in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the construction of complex molecular architectures found in many pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of this compound in the synthesis of potent kinase inhibitors, showcasing its utility in targeted cancer therapies. The study reported high yields and excellent regioselectivity, underscoring the compound's reliability in synthetic applications.

In addition to its synthetic utility, 4-(Tert-Butyl)-2-ethoxy-1-iodobenzene has been investigated for its potential biological activities. A recent preprint on bioRxiv explored its role as a modulator of protein-protein interactions (PPIs), particularly in the context of neurodegenerative diseases. The researchers found that derivatives of this compound could disrupt pathological PPIs involved in Alzheimer's disease, offering a new avenue for therapeutic intervention. These findings are particularly promising given the limited treatment options currently available for neurodegenerative disorders.

The pharmacokinetic properties of 4-(Tert-Butyl)-2-ethoxy-1-iodobenzene and its derivatives have also been a focus of recent research. A 2024 study in Drug Metabolism and Disposition examined the metabolic stability and bioavailability of several analogs, revealing that structural modifications could significantly enhance their drug-like properties. These insights are critical for the optimization of lead compounds in drug discovery programs, as they provide a roadmap for improving efficacy and reducing off-target effects.

Looking ahead, the continued exploration of 4-(Tert-Butyl)-2-ethoxy-1-iodobenzene is expected to yield further breakthroughs in chemical biology and pharmaceutical research. Its adaptability in synthetic chemistry, combined with its emerging biological activities, positions it as a valuable tool for scientists working in these fields. Future studies may focus on expanding its applications in targeted drug delivery, imaging agents, and other cutting-edge therapeutic modalities.